Cas no 7126-56-9 (3-Cyano-1H-pyrrole-2-carboxylic acid)

• Product Name: 3-Cyano-1H-pyrrole-2-carboxylic acid
• CAS No: 7126-56-9
• MF: C₆H₄N₂O₂
• MW: 136.108160972595
• CID: 1029786
• PubChem ID: 55286297
• Update Time: 2025-04-23

3-Cyano-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-1H-pyrrole-2-carboxylic acid
• 2-Methoxy-4,6-dimethylpyrimidine-5-carboxamide
• 3-Cyano-1H-pyrrole-2-carboxylicacid
• DTXSID00717469
• E76231
• AKOS006354038
• 7126-56-9
• BS-50028
• CS-0186814
• SB62598

• MDL： MFCD19221270
• Inchi： 1S/C6H4N2O2/c7-3-4-1-2-8-5(4)6(9)10/h1-2,8H,(H,9,10)
• InChI Key： CNLGBNHSAZGLJS-UHFFFAOYSA-N
• SMILES： OC(C1=C(C#N)C=CN1)=O

Computed Properties

• Exact Mass: 136.027277375g/mol
• Monoisotopic Mass: 136.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 3-Cyano-1H-pyrrole-2-carboxylic acid

3-Cyano-1H-pyrrole-2-carboxylic Acid: A Comprehensive Overview

3-Cyano-1H-pyrrole-2-carboxylic acid (CAS No. 7126-56-9) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, characterized by its unique structure featuring a pyrrole ring with a cyano group and a carboxylic acid substituent, exhibits a wide range of applications and properties that make it a valuable molecule for both academic research and industrial applications.

The molecular structure of 3-cyano-1H-pyrrole-2-carboxylic acid plays a pivotal role in its chemical reactivity and functional properties. The pyrrole ring, a five-membered aromatic heterocycle containing one nitrogen atom, serves as the core framework. The cyano group (-CN) at the 3-position introduces electron-withdrawing effects, enhancing the compound's reactivity in various chemical transformations. Meanwhile, the carboxylic acid group (-COOH) at the 2-position imparts acidic properties and enables the formation of salts or esters, which are often utilized in synthetic chemistry.

Recent studies have highlighted the potential of 3-cyano-1H-pyrrole-2-carboxylic acid as a building block in the synthesis of advanced materials. For instance, researchers have explored its use in constructing coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them promising candidates for gas storage, catalysis, and sensing applications. The ability of 3-cyano-1H-pyrrole-2-carboxylic acid to act as a ligand in these systems underscores its importance in materials science.

In the realm of pharmacology, 3-cyano-1H-pyrrole-2-carboxylic acid has been investigated for its potential as a bioactive molecule. Recent findings suggest that this compound may exhibit anti-inflammatory and antioxidant properties, which could be harnessed in the development of therapeutic agents. Furthermore, its structural similarity to certain natural products has led to explorations in drug design, where it serves as a lead compound for creating novel bioactive molecules.

The synthesis of 3-cyano-1H-pyrrole-2-carboxylic acid has also been optimized in recent years. Traditional methods involving multi-step reactions have been replaced with more efficient protocols that leverage modern catalytic techniques. For example, researchers have employed transition metal catalysts to achieve higher yields and better selectivity in the synthesis process. These advancements not only enhance the scalability of production but also reduce environmental impact, aligning with current sustainability goals.

From an environmental standpoint, 3-cyano-1H-pyrrole-2-carboxylic acid demonstrates remarkable stability under various conditions. Its resistance to degradation under physiological conditions makes it an attractive candidate for biomedical applications. However, further studies are required to fully understand its long-term effects on biological systems and ensure its safe use in therapeutic contexts.

In conclusion, 3-cyano-1H-pyrrole-2-carboxylic acid (CAS No. 7126-56-9) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key molecule for future innovations in materials science and pharmacology. As research continues to uncover new potentials for this compound, its role in driving scientific progress is expected to grow significantly.